Cas no 21397-07-9 (2-Chloro-3-fluoronitrobenzene)

• Product Name: 2-Chloro-3-fluoronitrobenzene
• CAS No: 21397-07-9
• MF: C₆H₃ClFNO₂
• MW: 175.544924020767
• MDL: MFCD04112549
• CID: 51779
• PubChem ID: 88883
• Update Time: 2025-06-08

2-Chloro-3-fluoronitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-fluoronitrobenzene
• 2-chloro-1-fluoro-3-nitrobenzene
• 1-chloro-2-fluoro-6-nitrobenzene
• 1-chloro-2-fluoro-6-nitro-benzene
• 2,4-fluoro-3-chloro-nitrobenzene
• 2-chlor-1-fluor-3-nitrobenzol
• 2-Chlor-3-fluor-nitrobenzol
• 2-chloro-1-fluoro-3-nitro-benzene
• EINECS 244-365-6
• fluorochloronitrobenzene
• 2-chloro-3-fluoro-1-nitrobenzene
• Benzene, 2-chloro-1-fluoro-3-nitro-
• 2-chloro-3-fluoro-nitrobenzene
• PubChem1048
• fluoro(chloro)nitrobenzene
• KSC522Q4N
• 2-chloro-1-fluoronitro-benzene
• NJZSQTMICFLABM-UHFFFAOYSA-N
• 1-Nitro-2-ch
• SY030401
• EN300-1693026
• DS-12214
• 21397-07-9
• AKOS006344773
• J-508657
• MFCD04112549
• A4611
• SCHEMBL3724150
• FT-0601445
• DTXSID70175658
• AM20030343
• UNII-79J6SA7GHB
• 79J6SA7GHB
• CS-0007576
• AKOS005063590
• NS00049778
• AC-9687
• 1-Nitro-2-chloro-3-fluorobenzene
• 2-Chloro-3-fluoronitrobenzene ISO 9001：2015 REACH
• 2-Chloro-3-fluoronitrobenzene CAS NO.21397-07-9
• DTXCID9098149
• DB-005214
• DB-025149
• 2-Chloro-3-fluoronitrobenzene ;2-Fluoro-6-nitrochlorobenzene;2-Nitro-6-fluorochlorobenzene

• MDL： MFCD04112549
• Inchi： 1S/C6H3ClFNO2/c7-6-4(8)2-1-3-5(6)9(10)11/h1-3H
• InChI Key： NJZSQTMICFLABM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 174.98400
• Monoisotopic Mass: 174.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 45.8

Experimental Properties

• Density: 1.494
• Boiling Point: 243.3℃ at 760 mmHg
• Flash Point: 101°C
• Refractive Index: 1.554
• PSA: 45.82000
• LogP: 2.91050

2-Chloro-3-fluoronitrobenzene Security Information

• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-Chloro-3-fluoronitrobenzene

Comprehensive Overview of 2-Chloro-3-fluoronitrobenzene (CAS No. 21397-07-9): Properties, Applications, and Industry Insights

2-Chloro-3-fluoronitrobenzene (CAS No. 21397-07-9) is a halogenated nitroaromatic compound widely utilized in pharmaceutical and agrochemical synthesis. Its molecular structure, featuring a nitro group (-NO₂) and halogen substituents (chloro and fluoro), grants it unique reactivity in electrophilic substitution reactions. As demand for fine chemicals and intermediates grows, this compound has garnered attention for its role in producing active pharmaceutical ingredients (APIs) and crop protection agents.

Recent trends in green chemistry have spurred research into optimizing the synthesis of 2-Chloro-3-fluoronitrobenzene. A 2023 study highlighted its potential as a precursor for fluorinated pharmaceuticals, which account for 30% of FDA-approved drugs. The compound's electron-withdrawing groups enhance its utility in cross-coupling reactions, a hot topic in organocatalysis forums. Users frequently search for "CAS 21397-07-9 solubility" and "2-Chloro-3-fluoronitrobenzene safety data," reflecting industry needs for precise technical parameters.

From a commercial perspective, the global market for nitrobenzene derivatives is projected to grow at 5.2% CAGR through 2030, driven by pharmaceutical intermediates demand. 2-Chloro-3-fluoronitrobenzene exhibits notable stability under standard storage conditions (recommended at 2-8°C in amber glass), making it a reliable building block for multi-step organic synthesis. Analytical methods like HPLC purity testing and GC-MS characterization are commonly discussed in quality control contexts.

Innovative applications include its use in OLED materials research, where its fluorine moiety improves electron transport efficiency. Patent analysis reveals a 40% increase in filings referencing 21397-07-9 since 2020, particularly in heterocyclic compound development. Environmental considerations have also prompted studies on biodegradation pathways of nitroaromatics, addressing sustainability concerns in chemical manufacturing.

For researchers, key technical specifications include: molecular weight (175.55 g/mol), density (1.49 g/cm³), and melting point (32-35°C). The compound's regioselectivity in reactions makes it valuable for constructing polyfunctional aromatic systems. Recent breakthroughs in flow chemistry techniques have demonstrated improved yields (>85%) in continuous processes using this intermediate.

Regulatory compliance remains critical when handling 2-Chloro-3-fluoronitrobenzene. While not classified as hazardous under current GHS standards, proper PPE protocols (nitrile gloves, vapor respirators) are recommended during handling. The compound's UV-Vis absorption spectrum (λ_max 265 nm) facilitates monitoring in industrial wastewater streams, aligning with environmental monitoring best practices.

Emerging applications in material science include its use as a monomer for high-performance polymers with enhanced thermal stability. The meta-substitution pattern of its functional groups enables precise molecular design, a feature increasingly sought in specialty chemicals development. As synthetic methodologies advance, CAS 21397-07-9 continues to demonstrate versatility across multiple high-value chemical sectors.